4-Hydroxy-2-oxooxolan-3-yl acetate

• CAS No.: 61892-43-1
• Molecular Formula: C6H8O5
• Molecular Weight: 160.12 g/mol
• IUPAC Name: (4-hydroxy-2-oxooxolan-3-yl) acetate
• InChI: InChI=1S/C6H8O5/c1-3(7)11-5-4(8)2-10-6(5)9/h4-5,8H,2H2,1H3
• InChI Key: JIQYNXWUXHKKTG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1C(COC1=O)O

Description

4-Hydroxy-2-oxooxolan-3-yl acetate is a tetrahydrofuran (oxolane) derivative featuring a hydroxyl group at position 4, a ketone at position 2, and an acetyl ester at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Hydroxy-2-oxooxolan-3-yl acetate can be achieved through several methods. One common approach involves the esterification of 4-hydroxy-2-oxooxolane with acetic anhydride in the presence of a catalyst such as sulfuric acid. The reaction is typically carried out under reflux conditions to ensure complete conversion of the starting materials to the desired product.

Another method involves the use of acetic acid and 4-hydroxy-2-oxooxolane in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC). This reaction is carried out at room temperature and yields the desired ester product with high purity.

Industrial Production Methods

In an industrial setting, the production of 4-Hydroxy-2-oxooxolan-3-yl acetate can be scaled up using continuous flow reactors. This allows for better control over reaction conditions and improved yield and purity of the final product. The use of catalysts and optimized reaction conditions ensures efficient production on a large scale.

Chemical Reactions Analysis

Types of Reactions

4-Hydroxy-2-oxooxolan-3-yl acetate undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group, resulting in the formation of 4-oxo-2-oxooxolan-3-yl acetate.

Reduction: The ester functional group can be reduced to form the corresponding alcohol.

Substitution: The hydroxyl group can be substituted with other functional groups such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Reagents such as thionyl chloride (SOCl₂) and alkyl halides are used for substitution reactions.

Major Products Formed

Oxidation: 4-oxo-2-oxooxolan-3-yl acetate

Reduction: 4-hydroxy-2-oxooxolan-3-yl alcohol

Substitution: Various substituted derivatives depending on the reagent used

Scientific Research Applications

4-Hydroxy-2-oxooxolan-3-yl acetate has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as a precursor in the synthesis of various industrial products.

Mechanism of Action

The mechanism of action of 4-Hydroxy-2-oxooxolan-3-yl acetate involves its interaction with specific molecular targets and pathways. The hydroxyl and ester functional groups allow it to participate in various biochemical reactions. For example, it can act as an antioxidant by scavenging free radicals and preventing oxidative damage to cells. Additionally, its ability to form hydrogen bonds with biological molecules makes it a potential candidate for drug development.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following oxolane derivatives share functional similarities but differ in substituents, which influence their physicochemical properties and reactivity:

Compound Name	Molecular Formula	Key Substituents	Molecular Weight (g/mol)	Key Features
4-Hydroxy-2-oxooxolan-3-yl acetate	C₆H₈O₅	4-OH, 2-oxo, 3-OAc	160.12	High polarity due to hydroxyl and ketone
(2R,3R,4R)-2-[(Benzoyloxy)methyl]-4-hydroxy-4-methyl-5-oxooxolan-3-yl benzoate	C₂₄H₂₂O₈	Benzoyl groups, 4-methyl, 5-oxo	438.43	Lipophilic; stabilized by aromatic groups
5-Hexyloxolan-3-yl acetate	C₁₂H₂₂O₃	5-hexyl, 3-OAc	214.30	Hydrophobic; long alkyl chain
(3,4-Diacetyloxy-5-methoxyoxolan-2-yl)methyl acetate	C₁₂H₁₆O₈	3,4-di-OAc, 5-OMe	288.25	High ester content; potential instability
Ethyl 2-hydroxy-2-(oxolan-3-yl)acetate	C₈H₁₄O₄	Ethyl ester, 2-hydroxy	174.19	Polar; prone to hydrolysis

Physicochemical Properties

• Polarity : 4-Hydroxy-2-oxooxolan-3-yl acetate is more polar than hexyl-substituted analogs (e.g., 5-hexyloxolan-3-yl acetate) due to its hydroxyl and ketone groups .
• Stability: The presence of multiple ester groups in (3,4-diacetyloxy-5-methoxyoxolan-2-yl)methyl acetate may reduce its stability under basic or hydrolytic conditions compared to mono-ester analogs .
• Solubility : Lipophilic substituents, such as benzoyl groups in the compound from , enhance solubility in organic solvents but reduce aqueous compatibility.

Research Findings and Gaps

• Structural Insights : X-ray crystallography using programs like SHELX could resolve the stereochemistry of 4-hydroxy-2-oxooxolan-3-yl acetate, aiding in applications requiring precise chiral centers.
• Synthetic Challenges : The compound’s polarity may complicate purification, necessitating advanced chromatographic techniques.